Cas no 110413-17-7 (2-[[2-(oxiran-2-ylmethyl)phenyl]methyl]oxirane)

• Product Name: 2-[[2-(oxiran-2-ylmethyl)phenyl]methyl]oxirane
• CAS No: 110413-17-7
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1194095
• PubChem ID: 11286959
• Update Time: 2025-04-20

2-[[2-(oxiran-2-ylmethyl)phenyl]methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(oxiran-2-ylmethyl)phenyl]methyl]oxirane
• VZFMTJWKZVYIQL-UHFFFAOYSA-N
• 2-[2-(oxiran-2-ylmethyl)benzyl]oxirane
• DTXSID50461208
• Oxirane, 2,2'-[1,2-phenylenebis(methylene)]bis-
• 110413-17-7
• 1,2-bis-(2,3-epoxypropyl)-benzene
• SCHEMBL6480647

• Inchi： 1S/C12H14O2/c1-2-4-10(6-12-8-14-12)9(3-1)5-11-7-13-11/h1-4,11-12H,5-8H2
• InChI Key： VZFMTJWKZVYIQL-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CC=C1CC1CO1

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.1Ų

Experimental Properties

• PSA: 25.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives